4-(allyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-4-prop-2-enoxybenzamide
• InChI: InChI=1S/C17H16N2O5/c1-3-10-24-14-7-4-12(5-8-14)17(20)18-15-9-6-13(19(21)22)11-16(15)23-2/h3-9,11H,1,10H2,2H3,(H,18,20)
• InChI Key: YBLPFZRFSHRASA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)OCC=C
• Molecular Formula: C17H16N2O5
• Molecular Weight: 328.32 g/mol

Description

4-(allyloxy)-N-(2-methoxy-4-nitrophenyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as ANMA and has been the subject of numerous studies due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The mechanism of action of ANMA is not fully understood, but it is believed to work by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects:
ANMA has been shown to have a number of biochemical and physiological effects. This compound has been shown to inhibit the production of prostaglandins, which are involved in inflammation and pain. ANMA has also been shown to have antioxidant properties, which may help to protect cells from damage.

Advantages and Limitations for Lab Experiments

ANMA has a number of advantages for use in lab experiments. This compound is relatively easy to synthesize and is readily available. ANMA also has a number of potential applications in scientific research, including the treatment of cancer and the study of inflammation and pain.
However, there are also some limitations to the use of ANMA in lab experiments. This compound may have limited solubility in certain solvents, which can make it difficult to work with. ANMA may also have potential side effects, which can make it difficult to use in certain experiments.

Future Directions

There are a number of future directions for research on ANMA. One potential area of research is the development of new synthetic methods for this compound. Another potential area of research is the study of ANMA in animal models, to better understand its potential applications in the treatment of cancer and other diseases.
Overall, ANMA is a compound that has a number of potential applications in scientific research. While there are some limitations to its use, this compound has the potential to be a valuable tool in the study of inflammation, pain, and cancer.

Scientific Research Applications

ANMA has been widely studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory, analgesic, and antipyretic properties. ANMA has also been shown to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.